Cas no 2228585-87-1 (3,3-difluoro-2-3-fluoro-5-(trifluoromethyl)phenylpropan-1-amine)

• Product Name: 3,3-difluoro-2-3-fluoro-5-(trifluoromethyl)phenylpropan-1-amine
• CAS No: 2228585-87-1
• MF: C₁₀H₉F₆N
• MW: 257.175583600998
• CID: 6310350
• PubChem ID: 165965018
• Update Time: 2025-05-20

3,3-difluoro-2-3-fluoro-5-(trifluoromethyl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-3-fluoro-5-(trifluoromethyl)phenylpropan-1-amine
• EN300-1960035
• 2228585-87-1
• 3,3-difluoro-2-[3-fluoro-5-(trifluoromethyl)phenyl]propan-1-amine

• Inchi： 1S/C10H9F6N/c11-7-2-5(8(4-17)9(12)13)1-6(3-7)10(14,15)16/h1-3,8-9H,4,17H2
• InChI Key： TXUAEVCSFDIGFY-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=C(C=C(C(F)(F)F)C=1)F)F

Computed Properties

• Exact Mass: 257.06391826g/mol
• Monoisotopic Mass: 257.06391826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-difluoro-2-3-fluoro-5-(trifluoromethyl)phenylpropan-1-amine

Compound CAS No 2228585-87-1: 3,3-Difluoro-2-(3-fluoro-5-(trifluoromethyl)phenyl)propan-1-amine

The compound with CAS No 2228585-87-1, commonly referred to as 3,3-difluoro-2-(3-fluoro-5-(trifluoromethyl)phenyl)propan-1-amine, is a highly specialized organic compound with significant applications in the field of pharmaceuticals and advanced materials science. This compound is characterized by its unique structure, which includes a difluoro substituent on the propanamine backbone and a trifluoromethyl group attached to a fluorophenyl ring. These structural features contribute to its exceptional chemical stability and reactivity, making it a valuable component in various research and industrial applications.

Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems. The presence of the difluoro group enhances its lipophilicity, enabling better absorption across biological membranes. Additionally, the trifluoromethyl substituent imparts unique electronic properties, which are critical for optimizing drug efficacy and reducing side effects. Researchers have demonstrated that this compound can serve as a versatile scaffold for designing bioactive molecules targeting various therapeutic areas, including oncology and neurodegenerative diseases.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent fluorination reactions. The synthesis pathway has been optimized to achieve high yields and purity levels, ensuring its suitability for large-scale production. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to streamline the manufacturing process, reducing production costs and minimizing environmental impact.

The physical and chemical properties of 3,3-difluoro-2-(3-fluoro-5-(trifluoromethyl)phenyl)propan-1-amine have been extensively characterized using modern analytical techniques such as NMR spectroscopy and mass spectrometry. These studies reveal that the compound exhibits excellent thermal stability and high solubility in organic solvents, making it ideal for use in various chemical reactions and formulations.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of advanced materials. For instance, it has been employed in the development of high-performance polymers with tailored mechanical and electronic properties. The integration of this compound into polymer backbones has led to materials with enhanced durability and conductivity, opening new avenues for applications in electronics and aerospace industries.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions with unprecedented accuracy. By leveraging machine learning algorithms and quantum mechanical models, scientists can design more efficient synthesis routes and predict potential interactions with biological systems before experimental validation.

In conclusion, CAS No 2228585-87-1, or 3,3-difluoro-2-(3-fluoro-5-(trifluoromethyl)phenyl)propan-1-amine, represents a cutting-edge compound with vast potential across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthetic methods and application development, positions it as a key player in advancing modern science and technology.